![molecular formula C7H13NO B1396205 (1R,5S,6S)-rel-8-Azabicyclo[3.2.1]octan-6-ol CAS No. 169124-63-4](/img/structure/B1396205.png)
(1R,5S,6S)-rel-8-Azabicyclo[3.2.1]octan-6-ol
Overview
Description
Synthesis Analysis
The synthesis of 8-azabicyclo[3.2.1]octane scaffold has been a subject of research due to its presence in tropane alkaloids . The enantioselective construction of this scaffold has been achieved through various methodologies, including the use of acyclic starting materials containing all the required stereochemical information . Another approach involves the stereochemical control in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture .Chemical Reactions Analysis
The chemical reactions involving 8-azabicyclo[3.2.1]octane scaffold are diverse and depend on the specific compound . For instance, asymmetric 1,3-dipolar cycloadditions have been used in the synthesis of related compounds .Scientific Research Applications
Chemical Research
“(1R,5S,6S)-rel-8-Azabicyclo[3.2.1]octan-6-ol” is a chemical compound with the molecular formula C7H13NO . It’s used in chemical research for the study of its properties, reactions, and potential applications .
Synthesis of Tropane Alkaloids
The 8-azabicyclo[3.2.1]octane scaffold, which is a part of this compound, is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities . Therefore, this compound can be used in the synthesis of tropane alkaloids .
Enantioselective Construction
This compound can be used in the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold . This is a key step in the synthesis of many biologically active compounds .
Biological Research
Given the biological activities of tropane alkaloids, this compound could potentially be used in biological research . It could be used to study the effects of these alkaloids on various biological systems .
Pharmaceutical Research
Due to the biological activities of tropane alkaloids, this compound could potentially be used in pharmaceutical research . It could be used in the development of new drugs .
Industrial Applications
In the industrial sector, this compound could potentially be used in the production of various products. For example, it could be used in the production of pharmaceuticals, agrochemicals, and other chemical products .
Future Directions
The future directions for research on “(1R,5S,6S)-rel-8-Azabicyclo[3.2.1]octan-6-ol” and related compounds could involve further exploration of their synthesis, properties, and potential applications. The 8-azabicyclo[3.2.1]octane scaffold, in particular, is a promising area of study due to its presence in biologically active tropane alkaloids .
properties
IUPAC Name |
(1R,5S,6S)-8-azabicyclo[3.2.1]octan-6-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c9-7-4-5-2-1-3-6(7)8-5/h5-9H,1-4H2/t5-,6+,7+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCBUTZASOZQVJF-VQVTYTSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(C(C1)N2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2C[C@@H]([C@H](C1)N2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.